2,3,5,6-Tetradeuterio-4-(7,7,10,10-tetramethyl-8,9-dihydronaphtho[2,3-b][1,5]benzothiazepin-12-yl)benzoic acid
Catalog No.
S12905519
CAS No.
M.F
C28H27NO2S
M. Wt
445.6 g/mol
Availability
In Stock
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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Product Name
2,3,5,6-Tetradeuterio-4-(7,7,10,10-tetramethyl-8,9-dihydronaphtho[2,3-b][1,5]benzothiazepin-12-yl)benzoic acid
IUPAC Name
2,3,5,6-tetradeuterio-4-(7,7,10,10-tetramethyl-8,9-dihydronaphtho[2,3-b][1,5]benzothiazepin-12-yl)benzoic acid
Molecular Formula
C28H27NO2S
Molecular Weight
445.6 g/mol
InChI
InChI=1S/C28H27NO2S/c1-27(2)13-14-28(3,4)21-16-24-19(15-20(21)27)25(17-9-11-18(12-10-17)26(30)31)29-22-7-5-6-8-23(22)32-24/h5-12,15-16H,13-14H2,1-4H3,(H,30,31)/i9D,10D,11D,12D
InChI Key
PFGCWQPTOKPRRK-IRYCTXJYSA-N
Canonical SMILES
CC1(CCC(C2=C1C=C3C(=C2)SC4=CC=CC=C4N=C3C5=CC=C(C=C5)C(=O)O)(C)C)C
Isomeric SMILES
[2H]C1=C(C(=C(C(=C1C2=NC3=CC=CC=C3SC4=CC5=C(C=C42)C(CCC5(C)C)(C)C)[2H])[2H])C(=O)O)[2H]
XLogP3
7.8
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
445.20135726 g/mol
Monoisotopic Mass
445.20135726 g/mol
Heavy Atom Count
32
Dates
Modify: 2024-08-10
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